Cas no 1937342-03-4 (1-amino-3-methyl-4-phenylbut-3-en-2-ol)

• Product Name: 1-amino-3-methyl-4-phenylbut-3-en-2-ol
• CAS No: 1937342-03-4
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6454122
• PubChem ID: 133677759
• Update Time: 2024-01-15

1-amino-3-methyl-4-phenylbut-3-en-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-methyl-4-phenylbut-3-en-2-ol
• EN300-1865696
• 1937342-03-4

• Inchi： 1S/C11H15NO/c1-9(11(13)8-12)7-10-5-3-2-4-6-10/h2-7,11,13H,8,12H2,1H3/b9-7+
• InChI Key： SLHFCJORIGCAPH-VQHVLOKHSA-N
• SMILES： OC(CN)/C(/C)=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols Cinnamyl alcohols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols